Cas no 1704065-20-2 (1-(4-Bromophenethyl)-4-methylpiperidine)

• Product Name: 1-(4-Bromophenethyl)-4-methylpiperidine
• CAS No: 1704065-20-2
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 4703278
• Update Time: 2025-06-15

1-(4-Bromophenethyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenethyl)-4-methylpiperidine
• AM87982
• 1-(4-Bromophenethyl)-4-methylpiperidine

• Inchi： 1S/C14H20BrN/c1-12-6-9-16(10-7-12)11-8-13-2-4-14(15)5-3-13/h2-5,12H,6-11H2,1H3
• InChI Key： KSQQWPWOFHPYBV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCN1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 3.2

Additional information on 1-(4-Bromophenethyl)-4-methylpiperidine

Recent Advances in the Study of 1-(4-Bromophenethyl)-4-methylpiperidine (CAS: 1704065-20-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-Bromophenethyl)-4-methylpiperidine (CAS: 1704065-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This piperidine derivative, characterized by its bromophenethyl moiety, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and structural optimization of 1-(4-Bromophenethyl)-4-methylpiperidine to enhance its bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route for this compound, achieving higher yields and purity compared to traditional methods. The researchers employed a combination of palladium-catalyzed cross-coupling reactions and reductive amination, which allowed for the efficient introduction of the bromophenethyl group onto the piperidine core. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

In terms of biological activity, 1-(4-Bromophenethyl)-4-methylpiperidine has shown promising results as a modulator of central nervous system (CNS) receptors. Preliminary in vitro assays revealed its affinity for sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders, including Alzheimer's disease and schizophrenia. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibited nanomolar binding affinity for sigma-1 receptors, suggesting its potential as a lead compound for the development of novel neurotherapeutics. Further in vivo studies are underway to evaluate its pharmacokinetics and safety profile.

Another area of interest is the compound's potential application in oncology. Research published in European Journal of Medicinal Chemistry (2023) investigated the cytotoxic effects of 1-(4-Bromophenethyl)-4-methylpiperidine on various cancer cell lines. The results indicated that the compound induced apoptosis in breast cancer cells (MCF-7) through the activation of caspase-3 and -9 pathways. Additionally, molecular docking studies suggested that the bromophenethyl group plays a critical role in interacting with key residues in the active site of anti-apoptotic proteins, thereby enhancing its anticancer activity. These findings underscore the compound's potential as a scaffold for designing new anticancer agents.

Despite these promising results, challenges remain in the development of 1-(4-Bromophenethyl)-4-methylpiperidine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Recent efforts have focused on derivatizing the piperidine ring and bromophenethyl moiety to improve these properties. For instance, a study in ACS Medicinal Chemistry Letters (2024) introduced fluorinated analogs of the compound, which demonstrated enhanced metabolic stability and blood-brain barrier penetration in rodent models.

In conclusion, 1-(4-Bromophenethyl)-4-methylpiperidine (CAS: 1704065-20-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthetic methodologies, make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological profile and exploring its therapeutic potential in CNS disorders and oncology. The ongoing studies and emerging data will undoubtedly contribute to a deeper understanding of this compound and its applications in drug discovery.